N-(2-methoxyethyl)-2-(methylsulfanyl)-4-quinazolinamine
Description
N-(2-methoxyethyl)-2-(methylsulfanyl)-4-quinazolinamine, also known as PD153035, is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR). It has been extensively studied for its potential application in cancer treatment.
Scientific Research Applications
Analgesic Properties
N-(2-methoxyethyl)-2-(methylsulfanyl)-4-quinazolinamine derivatives have shown significant analgesic activities. For instance, compounds synthesized from N-(3-methoxyphenyl)-methyl dithiocarbamic acid exhibited notable analgesic effects, surpassing standard analgesic drugs in efficacy (Osarodion, 2023).
Anti-Inflammatory Activity
Certain derivatives of this compound demonstrate potent anti-inflammatory effects. A study on 1,2-Dihydro-4-quinazolinamines, closely related to N-(2-methoxyethyl)-2-(methylsulfanyl)-4-quinazolinamine, revealed their effectiveness as anti-inflammatory agents in animal models (Tinker et al., 2003).
Antimicrobial and Antibacterial Activities
The compound has shown promising results in antimicrobial and antibacterial activities. For instance, synthesized derivatives demonstrated significant activity against various microorganisms, including Staphylococcus aureus and Escherichia coli (Osarumwense, 2022).
Anticancer Potential
N-(2-methoxyethyl)-2-(methylsulfanyl)-4-quinazolinamine and its derivatives have been explored for their anticancer properties. Studies on similar quinazoline compounds have shown that they can induce apoptosis in cancer cells, suggesting potential as novel anticancer agents (Sirisoma et al., 2010).
Chemical Synthesis and Reactivity
The compound has been a subject of interest in chemical synthesis, leading to the development of various derivatives. Research on related quinazoline compounds has demonstrated diverse chemical reactivities and synthesis methods, contributing to the exploration of novel chemical entities (Al-Salahi, 2010).
Drug Interaction and Transporter Studies
N-(2-methoxyethyl)-2-(methylsulfanyl)-4-quinazolinamine derivatives have been analyzed for their interaction with drug transporters. For example, studies on lapatinib, a derivative, have shown its role in efflux and uptake transporters, providing insights into its disposition and drug interactions (Polli et al., 2008).
properties
IUPAC Name |
N-(2-methoxyethyl)-2-methylsulfanylquinazolin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3OS/c1-16-8-7-13-11-9-5-3-4-6-10(9)14-12(15-11)17-2/h3-6H,7-8H2,1-2H3,(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHBDUJQDQNMUHJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC1=NC(=NC2=CC=CC=C21)SC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxyethyl)-2-(methylsulfanyl)-4-quinazolinamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N~4~-(4-methoxyphenyl)-1-[6-(1,4-thiazinan-4-yl)-4-pyrimidinyl]-1H-imidazole-4-carboxamide](/img/structure/B2454188.png)
![2-[(3,4-Dimethoxybenzyl)amino]-1,1-diphenyl-1-ethanol](/img/structure/B2454191.png)
![N-[1-[2-[Ethyl(2-methylpropyl)amino]-2-oxoethyl]-3,5-dimethylpyrazol-4-yl]prop-2-enamide](/img/structure/B2454198.png)
![N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-3-chloro-2,2-dimethylpropanamide](/img/structure/B2454203.png)
![(2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)(morpholino)methanone](/img/structure/B2454204.png)
![2-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]sulfanyl-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile](/img/structure/B2454206.png)
![3,5-Difluoro-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]benzenesulfonamide](/img/structure/B2454207.png)
![7-(1-ethyl-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile](/img/structure/B2454208.png)
